Cas no 186000-43-1 (4-(Methoxycarbonyl)phenylzinc iodide)

• Product Name: 4-(Methoxycarbonyl)phenylzinc iodide
• CAS No: 186000-43-1
• MF: C₈H₇IO₂Zn
• MW: 327.453451395035
• CID: 6537729
• Update Time: 2026-03-11

4-(Methoxycarbonyl)phenylzinc iodide Chemical and Physical Properties

Names and Identifiers

• 4-(Methoxycarbonyl)phenylzinc iodide

• Inchi： 1S/C8H7O2.HI.Zn/c1-10-8(9)7-5-3-2-4-6-7;;/h3-6H,1H3;1H;/q;;+1/p-1
• InChI Key： FMBSEZGKEZDARU-UHFFFAOYSA-M
• SMILES： C(C1C=CC([Zn]I)=CC=1)(=O)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 4-(Methoxycarbonyl)phenylzinc iodide

Introduction to 4-(Methoxycarbonyl)phenylzinc iodide (CAS No. 186000-43-1)

4-(Methoxycarbonyl)phenylzinc iodide, with the chemical formula C₉H₇IO₂, is a significant organometallic compound widely utilized in synthetic organic chemistry and pharmaceutical research. This compound serves as a crucial intermediate in the preparation of complex molecules, particularly in cross-coupling reactions that are pivotal for drug development. The presence of both a zinc center and an iodide ligand makes it an attractive reagent for palladium-catalyzed reactions, enabling the formation of carbon-carbon bonds with high efficiency and selectivity.

The CAS No. 186000-43-1 designation uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and procurement. Its molecular structure, featuring a benzene ring substituted with a methoxycarbonyl group and coordinated to a zinc atom via an iodide counterion, imparts unique reactivity that has been exploited in various synthetic protocols.

In recent years, the demand for efficient and scalable methods for constructing biaryl motifs has surged due to their prevalence in biologically active compounds. 4-(Methoxycarbonyl)phenylzinc iodide has emerged as a preferred reagent in this context, particularly in Suzuki-Miyaura cross-coupling reactions. These reactions are foundational in medicinal chemistry, enabling the rapid assembly of complex aromatic systems that mimic natural products and pharmaceuticals. The methoxycarbonyl group not only stabilizes the organometallic species but also provides a handle for further functionalization, making it a versatile building block.

Recent advancements in transition-metal catalysis have highlighted the importance of organozinc intermediates in modern synthetic strategies. 4-(Methoxycarbonyl)phenylzinc iodide has been employed in the synthesis of novel heterocyclic compounds, where its ability to undergo facile coupling with aryl halides or pseudohalides under mild conditions has proven advantageous. This reactivity is particularly valuable in pharmaceutical applications, where harsh reaction conditions can lead to undesired side products.

The compound's stability under ambient conditions further enhances its utility, allowing researchers to store and handle it with relative ease. This stability is attributed to the strong coordination between the zinc center and the iodide ligand, which mitigates decomposition pathways common to other organometallic reagents. Such characteristics make it an indispensable tool in both academic laboratories and industrial research facilities.

One notable application of 4-(Methoxycarbonyl)phenylzinc iodide is in the synthesis of protease inhibitors, which are critical for treating diseases such as HIV and cancer. The ability to introduce aryl groups with precise regioselectivity allows medicinal chemists to fine-tune the pharmacophoric properties of these inhibitors. For instance, studies have demonstrated its use in generating libraries of substituted biphenyl derivatives that exhibit potent inhibitory activity against target enzymes.

The role of this compound extends beyond traditional cross-coupling reactions; it has also been explored in photoredox catalysis and other emerging synthetic methodologies. Its versatility stems from the balance between reactivity and stability, making it suitable for a broad spectrum of applications. As research continues to evolve, new applications for 4-(Methoxycarbonyl)phenylzinc iodide are likely to emerge, further solidifying its importance in synthetic chemistry.

In conclusion, 4-(Methoxycarbonyl)phenylzinc iodide (CAS No. 186000-43-1) represents a cornerstone of modern synthetic organic chemistry. Its unique reactivity and stability have positioned it as a preferred reagent for constructing complex molecular architectures essential for pharmaceutical development. As advancements in catalytic systems progress, this compound will undoubtedly continue to play a pivotal role in innovation within the field.